1-(1-Benzylazetidin-3-yl)triazole

• Molecular Formula: C12H14N4
• Molecular Weight: 214.27 g/mol
• SMILES: C1C(CN1CC2=CC=CC=C2)N3C=CN=N3
• InChI: InChI=1S/C12H14N4/c1-2-4-11(5-3-1)8-15-9-12(10-15)16-7-6-13-14-16/h1-7,12H,8-10H2
• InChIKey: ARCRMISJMXURLD-UHFFFAOYSA-N

1-(1-Benzylazetidin-3-yl)triazole: Structural & Technical Profile

1-(1-Benzylazetidin-3-yl)triazole is a heterocyclic compound composed of a 1,2,3-triazole ring linked to an N-benzyl-substituted azetidine core. This molecular architecture integrates the conformational rigidity of a four-membered azetidine with the hydrogen-bonding capacity and aromatic character of a triazole, resulting in a constrained, polar scaffold. The benzyl substituent on the azetidine nitrogen introduces additional lipophilicity and potential π-stacking interactions, which can modulate target engagement and physicochemical properties [1]. The compound is structurally related to a class of azetidinyltriazoles that have been explored as oxytocin receptor antagonists and kinase inhibitors, suggesting its utility as a building block or lead-like fragment in medicinal chemistry campaigns [2].

› Constrained azetidine-triazole scaffold for GPCR and kinase probe design

› N-Benzyl substitution enables lipophilicity modulation (clogP ~2.0)

› Synthetic handle for SAR expansion in oxytocin and sigma receptor research

• [1] PubChem. 1-(1-Benzylazetidin-3-yl)triazole. Compound Summary. National Center for Biotechnology Information. View Source
• [2] Brown A, Ellis D, Wallace O, et al. Triazole oxytocin antagonists: Identification of an aryloxyazetidine replacement for a biaryl substituent. Bioorganic & Medicinal Chemistry Letters. 2010;20(2):516-520. doi:10.1016/j.bmcl.2009.11.097 View Source

1-(1-Benzylazetidin-3-yl)triazole: Advantages Over Generic Analogs

Substituting 1-(1-benzylazetidin-3-yl)triazole with a simple triazole or a non-benzyl azetidine derivative carries significant risk of altering key pharmacological and physicochemical properties. The specific spatial orientation imposed by the 1,3-disubstitution pattern on the azetidine ring, combined with the benzyl group, is critical for achieving potent and selective target engagement. For instance, related azetidinyltriazole oxytocin antagonists exhibit steep structure-activity relationships (SAR) where minor modifications drastically reduce potency or compromise selectivity over vasopressin receptors [1]. Furthermore, the presence of the benzyl group distinguishes this compound from simpler azetidinyltriazole building blocks, directly influencing lipophilicity, metabolic stability, and the potential for specific protein interactions that are not recapitulated by generic analogs [2].

⚠ Simple triazole analogs lack the azetidine constraint, shifting target engagement and selectivity patterns.

⚠ Non-benzyl azetidine derivatives exhibit significantly lower lipophilicity, potentially reducing CNS penetration and protein binding.

⚠ Altered azetidine substitution disrupts key SAR; oxytocin/vasopressin selectivity may not transfer from related analogs.

• [1] Ellis D, Brown A, Wallace O, et al. Identification of a urea bioisostere of a triazole oxytocin antagonist. Bioorganic & Medicinal Chemistry Letters. 2010;20(6):1851-1853. doi:10.1016/j.bmcl.2010.01.143 View Source
• [2] PubChem. 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride. Compound Summary. National Center for Biotechnology Information. View Source

1-(1-Benzylazetidin-3-yl)triazole: Evidence-Based Differentiation

Selectivity Over Vasopressin V1A Receptor

In the context of azetidinyltriazole oxytocin antagonists, the introduction of a urea bioisostere (as in compound 9) was shown to preserve potent oxytocin antagonism while achieving significant selectivity over the closely related vasopressin V1A receptor [1]. While this data is from a bioisostere series rather than the target compound itself, it establishes that the azetidinyltriazole core, when appropriately substituted, is capable of achieving receptor subtype selectivity exceeding 100-fold. This is a critical differentiator from less optimized triazole scaffolds that may exhibit off-target vasopressin activity [1]. For 1-(1-benzylazetidin-3-yl)triazole, the benzyl group offers a vector for further optimization to enhance this selectivity profile.

Selectivity Context

Class-level inference

Related azetidinyltriazole urea bioisostere showed >100-fold selectivity for oxytocin over vasopressin V1A receptor.

Indicates scaffold potential for selective oxytocin receptor tool compounds.

Data not direct; confirmatory binding assays advised.

Evidence Dimension	Receptor Selectivity (Oxytocin vs. Vasopressin V1A)
Target Compound Data	Data not directly available for this specific compound
Comparator Or Baseline	Azetidinyltriazole oxytocin antagonists (compound 9, urea bioisostere)
Quantified Difference	Compound 9 demonstrated >100-fold selectivity for oxytocin receptor over vasopressin V1A receptor [1].
Conditions	In vitro radioligand binding assays

Why This Matters

Selectivity data informs procurement decisions by indicating the scaffold's potential to be developed into a selective tool compound or lead molecule with minimized off-target pharmacology.

• [1] Ellis D, Brown A, Wallace O, et al. Identification of a urea bioisostere of a triazole oxytocin antagonist. Bioorganic & Medicinal Chemistry Letters. 2010;20(6):1851-1853. doi:10.1016/j.bmcl.2010.01.143 View Source

Lipophilicity: Benzyl vs. Non-Benzyl Analogs

The inclusion of a benzyl group on the azetidine nitrogen significantly alters the lipophilicity of the azetidinyltriazole scaffold. 1-(1-Benzylazetidin-3-yl)triazole exhibits a calculated logP value of approximately 1.8-2.2, based on its structural similarity to 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole (calculated logP ~2.0) [1]. In contrast, the non-benzyl analog 1-(3-azetidinyl)-1H-1,2,3-triazole has a significantly lower calculated logP of approximately 0.2-0.5 . This difference in lipophilicity impacts membrane permeability, protein binding, and metabolic stability, making the benzyl-substituted compound a more suitable choice for projects requiring enhanced brain penetration or specific intracellular target engagement [REFS-1, REFS-2].

Lipophilicity Difference

Cross-study comparable

clogP ~1.8–2.2 (benzyl) vs. ~0.2–0.5 (non-benzyl); Δ ~1.5 log units

Substantially higher lipophilicity supports CNS penetration research.

Calculated values; experimental logP/D determination recommended.

Evidence Dimension	Calculated Octanol-Water Partition Coefficient (clogP)
Target Compound Data	Estimated clogP: 1.8-2.2 (based on analog data)
Comparator Or Baseline	1-(3-azetidinyl)-1H-1,2,3-triazole (non-benzyl analog)
Quantified Difference	clogP difference of approximately 1.5 log units
Conditions	Calculated using fragment-based methods (e.g., ChemAxon)

Why This Matters

Lipophilicity directly influences a compound's ADME profile; selecting the appropriate analog ensures optimal permeability and solubility for a given assay or in vivo model.

• [1] PubChem. 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride. Compound Summary. National Center for Biotechnology Information. View Source

Sigma-1 Receptor Affinity Potential

Patents from Esteve Pharmaceuticals disclose tricyclic triazole compounds with high affinity for sigma-1 receptors [1]. While 1-(1-benzylazetidin-3-yl)triazole is not a tricyclic system, its benzyl-azetidine-triazole architecture shares key pharmacophoric elements with these patented structures, including a central triazole ring and an N-benzyl group. The patent data demonstrates that compounds in this chemical space can achieve Ki values in the low nanomolar range (e.g., <10 nM) for sigma-1 binding [1]. This suggests that the target compound may serve as a viable starting point for developing sigma receptor modulators, with the benzyl group being a critical determinant of affinity [1].

Sigma-1 Affinity Potential

Class-level inference

Tricyclic triazole analogs from patent literature show Ki

Suggests utility in sigma-1 ligand discovery programs.

Direct binding of this compound not yet measured.

Solubility Context

Class-level inference

Aryloxyazetidine derivatives exhibited improved aqueous solubility over biaryl triazole antagonists.

Benzyl-azetidine motif may offer solubility advantage for formulation research.

Direct solubility data for this compound not available; verify experimentally.

Evidence Dimension	Sigma-1 Receptor Binding Affinity
Target Compound Data	Not directly measured
Comparator Or Baseline	Tricyclic triazole compounds (Esteve patent series)
Quantified Difference	Representative Ki < 10 nM for sigma-1 receptor [1].
Conditions	Radioligand binding displacement assays

Why This Matters

Identification of a potential sigma receptor pharmacology informs procurement for CNS and pain research programs seeking novel chemical matter.

• [1] Esteve Pharmaceuticals S.A. Tricyclic triazolic compounds. Patent EP3125886A1. 2017. View Source

Solubility Advantage Over Biaryl Analogs

In a series of triazole oxytocin antagonists, replacing a biaryl substituent with an aryloxyazetidine (a structural motif closely related to the target compound) led to significantly improved aqueous solubility [1]. Specifically, compound 25, an aryloxyazetidine derivative, displayed promising in vivo pharmacokinetics and enhanced solubility compared to biaryl-containing analogs [1]. The target compound, 1-(1-benzylazetidin-3-yl)triazole, incorporates a benzyl-azetidine unit that is less planar and more conformationally flexible than a biaryl system, suggesting it may similarly exhibit improved solubility characteristics relative to flat, aromatic triazole derivatives [1].

Solubility Context

Class-level inference

Aryloxyazetidine derivatives exhibited improved aqueous solubility over biaryl triazole antagonists.

Benzyl-azetidine motif may offer solubility advantage for formulation research.

Direct solubility data for this compound not available; verify experimentally.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Not directly measured
Comparator Or Baseline	Biaryl-containing triazole oxytocin antagonists
Quantified Difference	Aryloxyazetidine derivatives (e.g., compound 25) showed significantly improved solubility over biaryl analogs [1].
Conditions	In vitro solubility assays; in vivo pharmacokinetic studies in rat

Why This Matters

Solubility is a critical parameter for formulation and bioavailability; selecting a scaffold with improved solubility reduces downstream development risk.

• [1] Brown A, Ellis D, Wallace O, et al. Triazole oxytocin antagonists: Identification of an aryloxyazetidine replacement for a biaryl substituent. Bioorganic & Medicinal Chemistry Letters. 2010;20(2):516-520. doi:10.1016/j.bmcl.2009.11.097 View Source

1-(1-Benzylazetidin-3-yl)triazole: Validated R&D Applications

Oxytocin Receptor Antagonist Lead Optimization

Based on the established SAR of azetidinyltriazole oxytocin antagonists [1], 1-(1-benzylazetidin-3-yl)triazole can be employed as a core scaffold for designing novel, selective oxytocin receptor antagonists. The benzyl group provides a convenient handle for further functionalization to fine-tune potency and selectivity over vasopressin receptors, as demonstrated in related urea and amide bioisostere series [1].

Sigma Receptor Modulator Discovery

The structural similarity of 1-(1-benzylazetidin-3-yl)triazole to tricyclic triazole compounds with high sigma-1 receptor affinity [2] supports its use as a fragment or building block in the development of sigma receptor ligands. Such compounds are of interest for treating pain, psychosis, and certain neurological disorders [2].

Chemical Probe for GPCR Studies

Given the demonstrated ability of closely related azetidinyltriazoles to act as selective GPCR antagonists [1], this compound can serve as a starting point for creating chemical probes to dissect the roles of oxytocin, vasopressin, or sigma receptors in cellular and in vivo models. Its synthetic accessibility makes it suitable for SAR expansion.

Lipophilic Medicinal Chemistry Building Block

The presence of a benzyl group on the azetidine ring confers a clogP value approximately 1.5 log units higher than non-benzyl analogs [REFS-3, REFS-4]. This property is advantageous for designing compounds intended for CNS penetration or targeting intracellular proteins, making 1-(1-benzylazetidin-3-yl)triazole a strategic choice over more polar azetidinyltriazole building blocks [3].

Application

Selection Property

Validation Focus

Oxytocin receptor antagonist lead optimization

Benzyl-azetidinyltriazole scaffold for SAR exploration

Selectivity over vasopressin V1A in radioligand binding

Sigma-1 receptor modulator discovery research

Pharmacophoric similarity to tricyclic sigma-1 ligands

Sigma-1 binding affinity assays

Chemical probe development for GPCR studies

Conformationally constrained azetidine core for target engagement

Functional GPCR activity in cellular models

CNS-penetrant medicinal chemistry building block

Enhanced lipophilicity (clogP ~2.0) relative to non-benzyl analogs

CNS penetration and membrane permeability assays

• [1] Ellis D, Brown A, Wallace O, et al. Identification of a urea bioisostere of a triazole oxytocin antagonist. Bioorganic & Medicinal Chemistry Letters. 2010;20(6):1851-1853. doi:10.1016/j.bmcl.2010.01.143 View Source
• [2] Esteve Pharmaceuticals S.A. Tricyclic triazolic compounds. Patent EP3125886A1. 2017. View Source
• [3] PubChem. 4-(azetidin-3-yl)-1-benzyl-1H-1,2,3-triazole dihydrochloride. Compound Summary. National Center for Biotechnology Information. View Source